Cas no 1323137-60-5 (scholarisine II)

• Product Name: scholarisine II
• CAS No: 1323137-60-5
• MF: C₁₇H₁₅NO₃
• MW: 281.305904626846
• CID: 2040633
• PubChem ID: 49850933
• Update Time: 2025-04-21

scholarisine II Chemical and Physical Properties

Names and Identifiers

• scholarisine II
• (+/-)-Scholarisine II
• DRS2UR9HPY
• 10-Phenanthridinecarboxylic acid, 8-(1-hydroxyethyl)-, methyl ester
• 1323137-60-5
• Methyl 8-(1-hydroxyethyl)-10-phenanthridinecarboxylate

• Inchi： 1S/C17H15NO3/c1-10(19)11-7-12-9-18-15-6-4-3-5-13(15)16(12)14(8-11)17(20)21-2/h3-10,19H,1-2H3
• InChI Key： FCGLJXDNKFSOIQ-UHFFFAOYSA-N
• SMILES： COC(C1C2C(=CN=C3C=2C=CC=C3)C=C(C(O)C)C=1)=O

Computed Properties

• Exact Mass: 281.10519334Da
• Monoisotopic Mass: 281.10519334Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 386
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 59.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Phenanthridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Benzoquinolines Phenanthridines and derivatives